Cas no 16308-82-0 (Benzoic acid, 2,4-dihydroxy-3,5,6-trimethyl-)

• Product Name: Benzoic acid, 2,4-dihydroxy-3,5,6-trimethyl-
• CAS No: 16308-82-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1346169
• PubChem ID: 19881764
• Update Time: 2025-04-20

Benzoic acid, 2,4-dihydroxy-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-3,5,6-trimethyl-
• 2,4-dihydroxy-3,5,6-trimethylbenzoic acid
• Q27225434
• SCHEMBL274096
• AKOS030587687
• CHEBI:132131
• MEGxm0_000189
• CCG-261986
• USF 406B
• 16308-82-0
• 3,5-dimethylorsellinic acid
• DTXSID60600969
• starbld0019509

• Inchi： 1S/C10H12O4/c1-4-5(2)8(11)6(3)9(12)7(4)10(13)14/h11-12H,1-3H3,(H,13,14)
• InChI Key： NZGSNQJCTOMELT-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(=C(C(=O)O)C(C)=C1C)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives